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Compound of Interest

Compound Name: yadanziolide A

Cat. No.: B162228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the preliminary in vitro studies of

Yadanziolide A, a natural derivative of Brucea javanica. The document focuses on its cytotoxic

and apoptotic effects on hepatocellular carcinoma (HCC) cells, detailing the experimental

methodologies, quantitative outcomes, and the underlying mechanism of action involving the

JAK-STAT signaling pathway.

Core Findings and Data Presentation
Yadanziolide A has demonstrated significant dose-dependent cytotoxic effects against various

liver cancer cell lines.[1][2] The compound effectively inhibits proliferation, migration, and

invasion of these cells at concentrations of 0.1 µM and higher.[1][2] Furthermore, Yadanziolide
A has been shown to induce apoptosis in liver cancer cells.[1][2]

Table 1: Cytotoxicity of Yadanziolide A in Liver Cancer
Cell Lines
The half-maximal inhibitory concentration (IC50) values of Yadanziolide A were determined for

several human hepatocellular carcinoma cell lines and a normal liver cell line after 24 hours of

treatment. These values indicate a higher potency against cancer cells compared to normal

cells.[1]
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Cell Line Cell Type IC50 (nM)

HepG2 Hepatocellular Carcinoma 300

Huh-7 Hepatocellular Carcinoma 362

LM-3 Hepatocellular Carcinoma 171

HL-7702 Normal Liver Cell 768

Mechanism of Action: Inhibition of the JAK-STAT
Pathway
The anticancer effects of Yadanziolide A are attributed to its modulation of the Janus kinase

(JAK) and Signal Transducer and Activator of Transcription (STAT) signaling pathway.[1]

Specifically, Yadanziolide A inhibits the phosphorylation of JAK2 and STAT3 in a

concentration-dependent manner.[1] This inhibition of the JAK-STAT pathway leads to the

induction of apoptosis, evidenced by the activation of caspase-8 and caspase-3, and

alterations in the expression of Bcl-2 family proteins.[1][3] The compound has also been found

to reduce the expression of TNF-α, an upstream activator of the JAK-STAT pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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